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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1222039

Get Quote

-Cyclohexyladenosine. Audience: Researchers in Pharmacology, Neuroscience, and Drug
Discovery.[1]

Abstract & Introduction
-Cyclohexyladenosine (CHA) is a potent, selective adenosine

receptor agonist (

values

0.7–2.3 nM).[1] It is widely used to study neuroprotection, sleep induction, and cardiovascular
depression.[1] However, like many adenosine derivatives, CHA exhibits significant lipophilicity,
making it practically insoluble in water.[1] Improper solubilization often leads to "silent
precipitation"—where micro-crystals form in aqueous buffers, reducing the effective
concentration and leading to false-negative experimental results.[1]

This guide provides validated protocols for preparing stable stock solutions and physiologically

compatible formulations for both in vitro and in vivo applications.[1]
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Before handling, verify the compound identity and batch-specific molecular weight (MW), as

hydration states can vary.[1]

Property Detail

Chemical Name -Cyclohexyladenosine (CHA)

CAS Number 36396-99-3

Molecular Weight ~349.38 g/mol (Free base)

Appearance White to off-white solid

Primary Target
Adenosine

Receptor (Agonist)

Solubility Class Lipophilic / Hydrophobic

Solubility Matrix & Solvent Compatibility
The following data summarizes the solubility limits of CHA in common laboratory solvents.

Solvent Max Solubility Stability (Stock) Application Note

DMSO ~100 mM (35 mg/mL) High (-20°C)

Recommended. Best

solvent for primary

stock solutions.[1]

Ethanol ~20 mM (7 mg/mL) Moderate

Requires warming;

less stable than

DMSO stocks.[1]

Water / PBS < 0.1 mg/mL Very Low

Insoluble. Do not add

water directly to the

powder.[1]

DMF ~30 mg/mL High

Alternative to DMSO if

DMSO is toxic to

specific sensitive

tissues.[1]
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Critical Warning: CHA will precipitate immediately if a high-concentration DMSO stock is added

rapidly to cold aqueous buffer.[1] Follow the Stepwise Dilution Protocol below.

Experimental Workflows & Protocols
Protocol A: Preparation of Stock Solution (In Vitro)
Goal: Create a stable 100 mM Master Stock.

Weighing: Accurately weigh 3.5 mg of CHA powder into a sterile, amber glass vial (CHA is

light-sensitive).

Solvation: Add 100

L of anhydrous DMSO (dimethyl sulfoxide).

Dissolution: Vortex vigorously for 30–60 seconds. If the solution is not perfectly clear, warm

the vial to 37°C for 2 minutes and vortex again.

Storage: Aliquot into small volumes (e.g., 10

L) to avoid freeze-thaw cycles. Store at -20°C (stable for 6–12 months) or -80°C (stable for
>1 year).

Protocol B: Aqueous Dilution (Cell Culture/Assay)
Goal: Dilute stock to working concentration (e.g., 100 nM) without precipitation.[1]

Pre-warm the culture medium or buffer to 37°C.

Intermediate Step (Optional but Recommended): Dilute the 100 mM stock 1:100 in DMSO

first to create a 1 mM secondary stock. This improves pipetting accuracy for nanomolar

dosing.[1]
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The "Spike" Method: While vortexing the culture medium gently, slowly pipette the DMSO

stock into the center of the liquid.[1]

Limit: Ensure final DMSO concentration is < 0.1% (v/v) to avoid solvent toxicity.[1]

Use Immediately: Aqueous dilutions of CHA are prone to hydrolysis and adsorption to

plastics over time; prepare fresh for each assay.[1]

Protocol C: In Vivo Formulation (Animal Studies)
Goal: Create a 2.5 mg/mL solution for intraperitoneal (i.p.) injection. Challenge: Saline causes

precipitation.[1] A co-solvent system is mandatory.[1]

Recommended Vehicle (The "40/5/45" Method):

10% DMSO[2][1][3]

40% PEG300 (Polyethylene Glycol 300)[1]

5% Tween-80[2][1][3]

45% Saline (0.9% NaCl)[2][1]

Step-by-Step Formulation:

Dissolve Drug: Dissolve CHA in the calculated volume of DMSO (10% of total volume).

Ensure it is completely clear.

Add PEG: Add PEG300 (40% of total volume) to the DMSO/Drug mix. Vortex.

Add Surfactant: Add Tween-80 (5% of total volume).[2][1][3] Vortex.

Add Aqueous:Slowly add Saline (45% of total volume) dropwise while vortexing.

Result: A clear, stable solution suitable for injection.[1]

Note: If precipitation occurs, sonicate at 37°C. If it remains cloudy, the concentration is too

high for this vehicle; reduce target dose.[1]
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Visualization: Preparation & Signaling Workflow[3]
The following diagram illustrates the critical decision path for solubilizing CHA and its

downstream mechanism of action on the

receptor (Gi/o coupling).
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Figure 1: Workflow for N6-Cyclohexyladenosine preparation (Red/Blue/Yellow) leading to

biological mechanism (Green).[1]

Storage & Stability Guidelines
Powder: Store at -20°C in a desiccator. Stable for >2 years.[2][1][3]

DMSO Stock: Store at -20°C or -80°C. Stable for 6–12 months.

Tip: Use amber vials to prevent light degradation.[1]

Aqueous Solutions: Unstable.[1] The glycosidic bond can hydrolyze, and the hydrophobic

nature leads to adsorption to plastic tubes.[1] Prepare immediately before use.
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Issue Cause Solution

Cloudiness upon water

addition

"Crashing out" (Rapid

precipitation)

Use the "40/5/45" co-solvent

method.[1] Do not use pure

saline.[1]

Precipitate in cell media
Concentration too high or rapid

addition

Vortex media while adding

drug.[1] Limit DMSO stock

concentration.

Inconsistent biological results Adsorption to plastic

Use silanized glass or low-

binding plasticware for low-

concentration dilutions.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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